Cas no 1060805-63-1 ((4-Bromopyridin-3-yl)methanamine hydrochloride)

• Product Name: (4-Bromopyridin-3-yl)methanamine hydrochloride
• CAS No: 1060805-63-1
• MF: C₆H₇BrN₂
• MW: 187.037180185318
• CID: 2193775
• PubChem ID: 51358485
• Update Time: 2025-05-19

(4-Bromopyridin-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Bromopyridin-3-yl)methanamine hydrochloride
• (4-bromopyridin-3-yl)methanamine
• C-(4-Bromo-pyridin-3-yl)-methylamine
• AB67954
• 1-(4-BROMOPYRIDIN-3-YL)METHANAMINE
• 1060805-63-1
• AKOS015917149
• 4-Bromo-3-pyridinemethanamine
• SCHEMBL12097665
• CS-0376303
• DTXSID301307428

• Inchi： 1S/C6H7BrN2/c7-6-1-2-9-4-5(6)3-8/h1-2,4H,3,8H2
• InChI Key： BCSXLCYWDRHBGE-UHFFFAOYSA-N
• SMILES： BrC1C=CN=CC=1CN

Computed Properties

• Exact Mass: 185.97926Da
• Monoisotopic Mass: 185.97926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.9Ų

Additional information on (4-Bromopyridin-3-yl)methanamine hydrochloride

Recent Advances in the Application of (4-Bromopyridin-3-yl)methanamine Hydrochloride (CAS: 1060805-63-1) in Chemical Biology and Pharmaceutical Research

In recent years, (4-Bromopyridin-3-yl)methanamine hydrochloride (CAS: 1060805-63-1) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other targeted therapies. This compound, characterized by its bromopyridine moiety and amine functionality, has been extensively utilized in medicinal chemistry due to its versatility in cross-coupling reactions and its ability to serve as a building block for more complex molecular architectures. The latest research highlights its growing importance in drug discovery pipelines, especially in oncology and neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives synthesized from (4-Bromopyridin-3-yl)methanamine hydrochloride in inhibiting Bruton's tyrosine kinase (BTK), a critical target in B-cell malignancies. The researchers employed a structure-activity relationship (SAR) approach, modifying the amine group to enhance binding affinity and selectivity. Their findings revealed that certain derivatives exhibited nanomolar potency against BTK, with improved pharmacokinetic profiles compared to existing inhibitors. This study underscores the compound's potential in designing next-generation kinase inhibitors with reduced off-target effects.

Further investigations into the pharmacological applications of (4-Bromopyridin-3-yl)methanamine hydrochloride have explored its role in central nervous system (CNS) drug development. A recent preprint on bioRxiv detailed its use as a precursor for sigma-1 receptor ligands, which are implicated in neuroprotection and cognitive enhancement. The study reported that novel compounds derived from this intermediate showed promising results in in vitro models of neuroinflammation and oxidative stress, suggesting potential applications in Alzheimer's disease and Parkinson's disease therapeutics. These findings align with the increasing demand for modular synthetic approaches in CNS drug discovery.

From a synthetic chemistry perspective, advancements in the utilization of (4-Bromopyridin-3-yl)methanamine hydrochloride have been notable. A 2024 Organic Process Research & Development article described a scalable, green chemistry route for its production, employing continuous flow technology to improve yield (82%) and purity (>99.5%). This methodological innovation addresses previous challenges in large-scale synthesis, making the compound more accessible for industrial applications. The authors emphasized the environmental benefits of their approach, including reduced solvent waste and energy consumption, which is particularly relevant given the pharmaceutical industry's focus on sustainable practices.

Emerging safety and toxicology data have also shaped the understanding of this compound's profile. A comprehensive assessment published in Regulatory Toxicology and Pharmacology analyzed its genotoxic potential through Ames tests and micronucleus assays. The results indicated no significant mutagenic risk at pharmacologically relevant concentrations, supporting its continued use in drug development. However, researchers cautioned about proper handling procedures due to its hydrochloride salt form, which may cause irritation upon exposure. These findings provide valuable guidance for laboratory safety protocols and regulatory submissions.

Looking forward, the scientific community anticipates expanded applications of (4-Bromopyridin-3-yl)methanamine hydrochloride in emerging therapeutic areas. Computational chemistry studies predict its utility in PROTAC (proteolysis targeting chimera) design, leveraging its structural features for E3 ligase recruitment. Additionally, its potential in radiopharmaceutical development is being explored, with preliminary data suggesting favorable properties for PET tracer synthesis. As research continues to uncover new dimensions of this versatile building block, its role in advancing chemical biology and pharmaceutical sciences appears increasingly significant.